Cas no 2002016-09-1 (7,7-difluoro-1-azaspiro3.5nonan-2-one)

• Product Name: 7,7-difluoro-1-azaspiro3.5nonan-2-one
• CAS No: 2002016-09-1
• MF: C₈H₁₁F₂NO
• MW: 175.175849199295
• MDL: MFCD32219759
• CID: 5463862
• PubChem ID: 145915531
• Update Time: 2025-07-23

7,7-difluoro-1-azaspiro3.5nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 7,7-Difluoro-1-azaspiro[3.5]nonan-2-one
• Z2522368882
• 7,7-difluoro-1-azaspiro3.5nonan-2-one

• MDL： MFCD32219759
• Inchi： 1S/C8H11F2NO/c9-8(10)3-1-7(2-4-8)5-6(12)11-7/h1-5H2,(H,11,12)
• InChI Key： FANMMBIVMQDYMB-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC(N2)=O)CC1)F

Computed Properties

• Exact Mass: 175.08087030 g/mol
• Monoisotopic Mass: 175.08087030 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1
• Molecular Weight: 175.18

Additional information on 7,7-difluoro-1-azaspiro3.5nonan-2-one

Introduction to 7,7-difluoro-1-azaspiro3.5nonan-2-one (CAS No. 2002016-09-1)

7,7-difluoro-1-azaspiro3.5nonan-2-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its intriguing pharmacological properties. The compound belongs to the spirocyclic class of molecules, which are known for their rigid framework and potential biological activity. The presence of fluorine atoms and an azaspiro structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 7,7-difluoro-1-azaspiro3.5nonan-2-one consists of a spirocyclic core formed by the fusion of a seven-membered azacycloalkane ring with a five-membered lactam ring. This unique arrangement creates a conformationally constrained system that may influence the compound's interactions with biological targets. The two fluorine atoms at the 7-position introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule.

Recent studies have highlighted the potential of spirocyclic compounds in modulating various biological pathways, including enzyme inhibition and receptor binding. The azaspiro scaffold has been explored for its ability to mimic natural products and bioactive peptides, offering a scaffold for designing novel therapeutics. In particular, 7,7-difluoro-1-azaspiro3.5nonan-2-one has shown promise in preliminary screenings as a lead compound for further optimization.

One of the most compelling aspects of 7,7-difluoro-1-azaspiro3.5nonan-2-one is its potential application in developing treatments for neurological disorders. The rigid spirocyclic structure may facilitate optimal binding to protein targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the fluorine atoms can enhance metabolic stability and improve oral bioavailability, key factors in drug development.

The synthesis of 7,7-difluoro-1-azaspiro3.5nonan-2-one presents both challenges and opportunities for chemists. The spirocyclic core requires precise stereocontrol during formation, often necessitating multi-step synthetic routes involving advanced catalytic methods or transition-metal-catalyzed reactions. However, recent advancements in synthetic chemistry have made it more feasible to construct such complex molecules with high efficiency.

In terms of pharmacological evaluation, 7,7-difluoro-1-azaspiro3.5nonan-2-one has been tested in various in vitro assays to assess its biological activity. Initial results suggest that it exhibits moderate potency against certain enzymes and receptors relevant to inflammation and pain modulation. These findings warrant further investigation into its mechanism of action and potential therapeutic applications.

The incorporation of fluorine atoms into the molecule not only enhances its pharmacological profile but also opens avenues for structural diversity through fluorine exchange reactions or derivatization strategies. This flexibility allows medicinal chemists to fine-tune the properties of 7,7-difluoro-1-azaspiro3.5nonan-2-one for specific therapeutic targets.

As research continues to uncover new applications for spirocyclic compounds, 7,7-difluoro-1-azaspiro3.5nonan-2-one is poised to play a significant role in next-generation drug development. Its unique structural features and promising biological activity make it an attractive candidate for further exploration by academic researchers and pharmaceutical companies alike.

The future directions for studying 7,7-difluoro-1-azaspiro3.5nonan-2-one include optimizing its synthesis for scalability and exploring its interactions with biological targets at a more detailed level. Additionally, computational modeling techniques can be employed to predict binding affinities and optimize lead structures before experimental validation.

In conclusion, 7,7-difluoro-1-azaspiro3.5nonan-2-one represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity position it as a valuable asset in the quest for novel therapeutics targeting neurological disorders and other diseases.